N-(6-((2-amino-2-oxoethyl)thio)pyridazin-3-yl)-2-fluorobenzamide

Specification

• CAS No.: 1021057-08-8
• Molecular Formula: C13H11FN4O2S
• Molecular Weight: 306.32
• IUPAC Name: N-[6-(2-amino-2-oxoethyl)sulfanylpyridazin-3-yl]-2-fluorobenzamide
• Standard InChI: InChI=1S/C13H11FN4O2S/c14-9-4-2-1-3-8(9)13(20)16-11-5-6-12(18-17-11)21-7-10(15)19/h1-6H,7H2,(H2,15,19)(H,16,17,20)
• Standard InChI Key: DJTAEGUBFFYMTJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=NN=C(C=C2)SCC(=O)N)F

Introduction

N-(6-((2-amino-2-oxoethyl)thio)pyridazin-3-yl)-2-fluorobenzamide is a complex organic compound with a molecular formula of C13H11FN4O2S and a molecular weight of 306.32 g/mol. This compound is of interest in medicinal chemistry due to its potential biological activities, which are influenced by its unique structural components, including a pyridazine ring and a thioether linkage.

Synthesis Steps:

• Formation of the Pyridazine Ring: The initial step involves synthesizing the pyridazine ring through appropriate precursors.

• Introduction of Functional Groups: Subsequent reactions introduce the necessary functional groups such as thioether and carboxamide linkages.

• Final Assembly: The final structure is assembled by coupling various fragments to achieve the desired molecular architecture.

Biological Activities

While specific biological activities of N-(6-((2-amino-2-oxoethyl)thio)pyridazin-3-yl)-2-fluorobenzamide have not been extensively detailed, compounds with similar structural elements have shown potential in various therapeutic areas. For instance, pyridazine derivatives are known for their anti-inflammatory and anticancer properties.

Potential Applications:

• Anti-inflammatory Effects: The compound may modulate inflammatory pathways, making it a candidate for treating inflammatory diseases.

• Anticancer Activity: Preliminary studies on similar compounds suggest cytotoxic effects against cancer cell lines.

Research Findings and Future Directions

Research on N-(6-((2-amino-2-oxoethyl)thio)pyridazin-3-yl)-2-fluorobenzamide is limited, but its structural components suggest potential biological activities. Further studies are needed to elucidate its pharmacological properties and therapeutic applications.

Future Research Directions:

• Biological Assays: Conducting in vitro and in vivo biological assays to determine the compound's efficacy and safety.

• Mechanism of Action: Investigating the compound's mechanism of action to understand how it interacts with biological targets.

• Derivative Synthesis: Synthesizing derivatives to optimize its pharmacological properties.